Cas no 1494593-59-7 (tert-butyl 4-bromo-3-chlorobenzoate)

• Product Name: tert-butyl 4-bromo-3-chlorobenzoate
• CAS No: 1494593-59-7
• MF: C₁₁H₁₂BrClO₂
• MW: 291.568781852722
• CID: 2117494
• Update Time: 2025-08-03

tert-butyl 4-bromo-3-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-bromo-3-chlorobenzoate
• OVDYBNFXXNAWDO-UHFFFAOYSA-N
• CID 81295241

• Inchi： 1S/C11H12BrClO2/c1-11(2,3)15-10(14)7-4-5-8(12)9(13)6-7/h4-6H,1-3H3
• InChI Key： OVDYBNFXXNAWDO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Topological Polar Surface Area: 26.3